Biochanin a 7-glucuronide
Biochanin a 7-glucuronide
Biochanin A 7-glucuronide is an acrovestone and an isoflavonoid.
Brand Name:
Vulcanchem
CAS No.:
38482-76-7
VCID:
VC0115164
InChI:
InChI=1S/C22H20O11/c1-30-10-4-2-9(3-5-10)12-8-31-14-7-11(6-13(23)15(14)16(12)24)32-22-19(27)17(25)18(26)20(33-22)21(28)29/h2-8,17-20,22-23,25-27H,1H3,(H,28,29)/t17-,18-,19+,20-,22+/m0/s1
SMILES:
COC1=CC=C(C=C1)C2=COC3=CC(=CC(=C3C2=O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C22H20O11
Molecular Weight:
460.391
Biochanin a 7-glucuronide
CAS No.: 38482-76-7
Cat. No.: VC0115164
Molecular Formula: C22H20O11
Molecular Weight: 460.391
* For research use only. Not for human or veterinary use.
Specification
| Description | Biochanin A 7-glucuronide is an acrovestone and an isoflavonoid. |
|---|---|
| CAS No. | 38482-76-7 |
| Molecular Formula | C22H20O11 |
| Molecular Weight | 460.391 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-3-(4-methoxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H20O11/c1-30-10-4-2-9(3-5-10)12-8-31-14-7-11(6-13(23)15(14)16(12)24)32-22-19(27)17(25)18(26)20(33-22)21(28)29/h2-8,17-20,22-23,25-27H,1H3,(H,28,29)/t17-,18-,19+,20-,22+/m0/s1 |
| Standard InChI Key | KXYGEGYBMOCKNJ-SXFAUFNYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=COC3=CC(=CC(=C3C2=O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
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